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Compound of Interest

Compound Name: Methyl 2-amino-4-fluorobenzoate

Cat. No.: B1317689

In-Depth Technical Guide: Methyl 2-amino-4-
fluorobenzoate

This guide provides a detailed overview of the molecular structure and properties of Methyl 2-
amino-4-fluorobenzoate, a key building block in organic synthesis, particularly relevant for
researchers and professionals in drug development.

Molecular Properties

Methyl 2-amino-4-fluorobenzoate is an aromatic organic compound. Its quantitative
properties are summarized in the table below, providing a clear reference for experimental and
theoretical applications.

Property Value Source

Molecular Formula CsHsFNO:2 [1112][3]

Molecular Weight 169.15 g/mol [21[41[5]
methyl 2-amino-4-

IUPAC Name [3]
fluorobenzoate

CAS Number 2475-81-2 [11[2][3]

) COC(=0)C1=C(N)C=C(F)C=C
Canonical SMILES 1 [3]
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Molecular Structure Visualization

The structural formula of Methyl 2-amino-4-fluorobenzoate is depicted below. The molecule
consists of a benzene ring substituted with a methyl ester group (-COOCHs), an amino group (-
NH:z), and a fluorine atom (-F). The relative positions of these substituents are critical to its
chemical reactivity and use in synthesizing more complex molecules.

Molecular structure of Methyl 2-amino-4-fluorobenzoate.

This guide is intended for informational purposes for research and development professionals.
For experimental applications, please refer to peer-reviewed protocols and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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